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Compound of Interest

Compound Name: Diethylene glycol monolaurate

CAS No.: 141-20-8

Cat. No.: B123898

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethylene glycol monolaurate is a non-ionic surfactant and emulsifier utilized in the

formulation of topical drug delivery systems. Its amphiphilic nature, possessing both a

hydrophilic diethylene glycol head and a lipophilic laurate tail, enables it to stabilize oil-in-water

(O/W) and water-in-oil (W/O) emulsions. This document provides detailed application notes and

experimental protocols for the formulation and evaluation of topical creams incorporating

diethylene glycol monolaurate, intended to guide researchers and professionals in the fields

of drug development and cosmetic science.

Physicochemical Properties of Diethylene Glycol
Monolaurate

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b123898#bc-rfq
https://www.benchchem.com/product/b123898/docs?utm_src=pdf-body#formulation-of-topical-creams-with-diethylene-glycol-monolaurate-application-notes-and-protocols
https://www.benchchem.com/product/b123898/docs?utm_src=pdf-body#formulation-of-topical-creams-with-diethylene-glycol-monolaurate-application-notes-and-protocols
https://www.benchchem.com/product/b123898/docs?utm_src=pdf-body#formulation-of-topical-creams-with-diethylene-glycol-monolaurate-application-notes-and-protocols
https://www.benchchem.com/product/b123898/docs?utm_src=pdf-body#formulation-of-topical-creams-with-diethylene-glycol-monolaurate-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123898?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A comprehensive understanding of the physicochemical properties of diethylene glycol
monolaurate is fundamental for successful cream formulation. Key parameters are

summarized below.

Property Value

Chemical Name 2-(2-Hydroxyethoxy)ethyl dodecanoate

CAS Number 141-20-8

Molecular Formula C16H32O4

Molecular Weight 288.42 g/mol

Appearance Oily liquid

HLB Value Approximately 6-7 (calculated)

Solubility

Soluble in methanol, ethanol, benzene, toluene,

chlorinated hydrocarbons, acetone, ethyl

acetate, cottonseed oil. Practically insoluble in

water.

Formulation Protocols
The selection of an appropriate emulsion type is critical and depends on the desired

characteristics of the final product, such as feel, occlusivity, and drug release profile.

Oil-in-Water (O/W) Cream Formulation
O/W creams are generally preferred for their non-greasy feel and ease of application. In this

type of formulation, diethylene glycol monolaurate can be used in combination with a high-

HLB emulsifier to achieve a stable system.

Table 2: Example of an Oil-in-Water (O/W) Cream Formulation
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Phase Ingredient Function % (w/w)

Oil Phase Mineral Oil Emollient 15.0

Cetyl Alcohol Thickener, Emollient 3.0

Stearic Acid Thickener, Emulsifier 2.0

Diethylene Glycol

Monolaurate
Co-emulsifier 2.0

Aqueous Phase Purified Water Vehicle 72.5

Glycerin Humectant 3.0

Polysorbate 80 High-HLB Emulsifier 2.0

Preservative (e.g.,

Phenoxyethanol)
Preservative 0.5

Experimental Protocol for O/W Cream Preparation:

Preparation of the Oil Phase: In a beaker, combine the mineral oil, cetyl alcohol, stearic acid,

and diethylene glycol monolaurate. Heat the mixture to 70-75°C with continuous stirring

until all components are melted and a homogenous solution is formed.

Preparation of the Aqueous Phase: In a separate beaker, dissolve the glycerin, polysorbate

80, and preservative in purified water. Heat to 70-75°C with stirring.

Emulsification: Slowly add the aqueous phase to the oil phase while homogenizing at a

moderate speed (e.g., 2000-5000 rpm) using a suitable homogenizer.

Cooling: Continue homogenization for 5-10 minutes. Then, begin to cool the emulsion slowly

while stirring at a lower speed until it reaches room temperature.

Final Steps: Once the cream has cooled, perform the necessary quality control tests.

Water-in-Oil (W/O) Cream Formulation
W/O creams are more occlusive and can provide enhanced moisturization and skin barrier

function. Diethylene glycol monolaurate, with its relatively low HLB value, is well-suited to be
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the primary emulsifier in such formulations. The following protocol is adapted from a

formulation using the closely related Diethylene Glycol Monostearate and is expected to be a

good starting point for Diethylene Glycol Monolaurate.[1]

Table 3: Example of a Water-in-Oil (W/O) Cream Formulation[1]

Phase Ingredient Function % (w/w)

Oil Phase Mineral Oil Emollient 20.0

Cetyl Alcohol Thickener, Emollient 5.0

Diethylene Glycol

Monolaurate
Emulsifier 4.0

Aqueous Phase Purified Water Vehicle 69.5

Glycerin Humectant 1.0

Preservative (e.g.,

Phenoxyethanol)
Preservative 0.5

Experimental Protocol for W/O Cream Preparation:[1]

Preparation of the Oil Phase: In a suitable vessel, combine the mineral oil, cetyl alcohol, and

diethylene glycol monolaurate. Heat the mixture to 70-75°C with continuous stirring until

all components are melted and homogenous.[1]

Preparation of the Aqueous Phase: In a separate vessel, combine the purified water and

glycerin. Heat the mixture to 70-75°C with stirring until a clear solution is formed. Add the

preservative and stir to dissolve.[1]

Emulsification: Slowly add the aqueous phase to the oil phase while homogenizing at a

moderate speed (e.g., 2000-5000 rpm).[1]

Cooling: Continue homogenization for 5-10 minutes, then cool the emulsion slowly with

gentle stirring.[1]

Final Steps: Perform quality control tests on the cooled cream.[1]
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Experimental Workflows
The development and evaluation of topical creams follow a structured workflow to ensure

product quality and performance.

Formulation Development Physicochemical Characterization Performance Evaluation

Excipient Selection
(API, Oils, Emulsifiers)

Formulation Optimization
(Component Ratios)

Manufacturing Process
(Heating, Mixing, Homogenization) Appearance & pH Viscosity & Rheology Droplet Size Analysis Stability Testing

(Freeze-Thaw, Accelerated)
In Vitro Drug Release
(Franz Diffusion Cell)

In Vitro Skin Permeation
(Excised Skin)

Click to download full resolution via product page

Caption: General workflow for the development and evaluation of topical creams.

Evaluation Protocols
Thorough evaluation of the formulated creams is essential to ensure their quality, stability, and

efficacy.

Table 4: Evaluation Parameters for Topical Creams
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Parameter Method Acceptance Criteria

Appearance Visual Inspection

Homogeneous, smooth

texture, free from lumps and

phase separation.

pH pH meter
Within a range compatible with

skin (typically 4.5-6.5).

Viscosity
Brookfield Viscometer or

Rheometer

Consistent viscosity over time,

appropriate for application.

Spreadability Parallel plate method
Easy to spread without

excessive drag.

Homogeneity Microscopic examination
Uniform globule size

distribution.

Stability

Freeze-thaw cycling,

Centrifugation, Accelerated

stability testing (e.g., at

40°C/75% RH)

No significant changes in

physical appearance, pH,

viscosity, or drug content over

the study period.

In Vitro Drug Release Testing
Objective: To determine the rate and extent of drug release from the formulated cream.

Apparatus: Franz diffusion cell.

Protocol:

Membrane Preparation: A synthetic membrane (e.g., polysulfone) is mounted between the

donor and receptor compartments of the Franz diffusion cell.

Receptor Medium: The receptor compartment is filled with a suitable buffer solution (e.g.,

phosphate-buffered saline, pH 7.4) and maintained at 32 ± 0.5°C. The medium is

continuously stirred.

Sample Application: A known quantity of the cream is applied uniformly to the surface of the

membrane in the donor compartment.
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Sampling: At predetermined time intervals, aliquots of the receptor medium are withdrawn

and replaced with fresh, pre-warmed medium.

Analysis: The drug concentration in the collected samples is determined using a validated

analytical method, such as HPLC.

Data Analysis: The cumulative amount of drug released per unit area is plotted against the

square root of time. The release rate is calculated from the slope of the linear portion of the

curve.

Mechanism of Skin Penetration Enhancement
Diethylene glycol derivatives, including the monolaurate ester, are known to act as skin

penetration enhancers. The proposed mechanisms involve the disruption of the highly

organized structure of the stratum corneum lipids.

Stratum Corneum

Corneocytes Lipid Matrix
(Organized Structure)

Disrupted Lipid Matrix
(Increased Fluidity)

Disrupts and Fluidizes

Diethylene Glycol Monolaurate

Interacts with

Active Drug

Partitioning into

Enhanced Drug Penetration

Facilitates

Click to download full resolution via product page
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Caption: Proposed mechanism of skin penetration enhancement by Diethylene Glycol
Monolaurate.

Diethylene glycol monolaurate is believed to partition into the intercellular lipid matrix of the

stratum corneum, disrupting the ordered arrangement of ceramides, cholesterol, and fatty

acids. This fluidization of the lipid bilayers is thought to decrease the diffusional resistance of

the stratum corneum, thereby facilitating the penetration of the active pharmaceutical

ingredient.[2]

Signaling Pathways
No specific signaling pathways directly modulated by Diethylene Glycol Monolaurate as an

excipient have been identified in the reviewed literature. The primary role of this compound in

topical formulations is to act as an emulsifier and a penetration enhancer, thereby facilitating

the delivery of the active pharmaceutical ingredient to its target site. The effect on signaling

pathways would be dependent on the pharmacological action of the delivered drug itself.

Safety Considerations
While diethylene glycol monolaurate is used in cosmetic and topical pharmaceutical

formulations, it is crucial to consider the potential for impurities, particularly diethylene glycol

(DEG). DEG is a known nephrotoxin, and its presence in raw materials must be strictly

controlled. Formulations should be developed using high-purity, pharmaceutical-grade

diethylene glycol monolaurate. Repeated dermal exposure to diethylene glycol has been

associated with systemic absorption and potential toxicity, especially in cases of compromised

skin barrier function. Therefore, a thorough safety assessment of any new formulation

containing diethylene glycol monolaurate is imperative.

Conclusion
Diethylene glycol monolaurate is a versatile excipient for the formulation of topical creams.

Its emulsifying and penetration-enhancing properties make it a valuable tool for the

development of both O/W and W/O emulsions. Careful consideration of the formulation

parameters, including the choice of co-emulsifiers and the manufacturing process, is essential

for achieving stable and effective topical drug delivery systems. Rigorous quality control and

safety assessments are paramount, with particular attention to the purity of the excipient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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